Cas no 2877657-18-4 (N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877657-18-4
• MF: C₁₉H₂₄ClFN₄O
• MW: 378.871466636658
• CID: 5308922
• PubChem ID: 165433352
• Update Time: 2025-05-20

N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• F6822-3607
• AKOS040887360
• 2877657-18-4
• N-[[1-(6-Chloro-2-quinoxalinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C19H24ClFN4O/c1-18(2,3)17(26)23-12-19(21)6-8-25(9-7-19)16-11-22-15-10-13(20)4-5-14(15)24-16/h4-5,10-11H,6-9,12H2,1-3H3,(H,23,26)
• InChI Key： OHIWHQRADQUPDI-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2C=NC3C(N=2)=CC=C(Cl)C=3)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 378.1622673g/mol
• Monoisotopic Mass: 378.1622673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.7±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877657-18-4): A Comprehensive Overview

N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877657-18-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its CAS number 2877657-18-4, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and current research developments surrounding this compound.

The chemical structure of N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is composed of a quinoxaline core, a fluorinated piperidine ring, and a tert-butyl amide moiety. The quinoxaline ring, known for its broad spectrum of biological activities, including antimicrobial and antitumor properties, plays a crucial role in the compound's pharmacological profile. The fluorinated piperidine ring enhances the lipophilicity and metabolic stability of the molecule, while the tert-butyl amide group contributes to its overall solubility and bioavailability.

The synthesis of N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide involves several key steps. Initially, the 6-chloroquinoxaline derivative is prepared through a series of reactions involving aromatic substitution and cyclization. Subsequently, the fluorinated piperidine ring is introduced via a nucleophilic substitution reaction. Finally, the tert-butyl amide moiety is attached through an amide coupling reaction. This multi-step synthesis process ensures high purity and yield of the final product.

Recent studies have highlighted the potential therapeutic applications of N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide. One notable area of research is its activity against various cancer cell lines. In vitro studies have shown that this compound exhibits potent cytotoxic effects on breast cancer cells, colon cancer cells, and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate cytokine production and inhibit the activation of inflammatory pathways.

The pharmacokinetic properties of N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as an oral medication for various diseases.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile and long-term effects of N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, more comprehensive clinical trials are required to evaluate its efficacy and safety in human subjects.

In conclusion, N-{[1-(6-Chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877657-18-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development in drug discovery and medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.